Sibirioside A

• Molecular Formula: C21H28O12
• Molecular Weight: 472.4 g/mol
• InChI: InChI=1S/C21H28O12/c22-8-12-16(26)19(29)21(10-23,32-12)33-20-18(28)17(27)15(25)13(31-20)9-30-14(24)7-6-11-4-2-1-3-5-11/h1-7,12-13,15-20,22-23,25-29H,8-10H2/b7-6+
• InChIKey: ASHAUBLELZYXKD-VOTSOKGWSA-N

Sibirioside A: Sourcing, Purity, and Key Characteristics

Sibirioside A is a phenylpropanoid glycoside derived from Scrophulariae Radix, a traditional Chinese medicine [1]. It is characterized by a cinnamoyl-sucrose core structure (6′-cinnamoyl sucrose) [2] with a molecular weight of 472.44 g/mol [3]. This compound belongs to a class of natural products widely recognized for their potential anti-diabetic properties [1], but its unique in vivo metabolic fate—distinct from its close analog angoroside C—provides a key rationale for its selection in targeted research applications.

Phenylpropanoid glycoside reference standard for botanical authentication

Structurally distinct cinnamoyl glycoside; not equivalent to acteoside or angoroside C

May support enzyme inhibition and in vivo ADME research workflows

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source
• [2] Li YM, Jiang SH, Gao WY, Zhu DY. Phenylpropanoid glycosides from Scrophularia ningpoensis. Phytochemistry. 2000;54(8):923-925. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 6326022, Sibirioside A. https://pubchem.ncbi.nlm.nih.gov/compound/Sibirioside-A. Accessed Apr 18, 2026. View Source

Sibirioside A: Non-Interchangeability with Angoroside C and Acteoside

While Scrophulariae Radix contains multiple phenylpropanoid glycosides—including acteoside, angoroside C, and cistanoside D [1]—their divergent molecular structures translate into quantifiably different metabolic and distribution profiles. In vivo studies in rats demonstrate that sibirioside A undergoes distinct metabolic pathways and exhibits a unique tissue distribution compared to the closely related angoroside C [2]. Such differences preclude generic substitution; selecting a compound based solely on class-level activity (e.g., “phenylpropanoid glycoside”) without accounting for its specific in vivo behavior risks invalidating experimental outcomes and misallocating research resources.

Metabolic complexity diverges substantially between sibirioside A and angoroside C, altering assay interpretation.

Tissue distribution context differs: parent compound detected in multiple organs vs. GI tract only, affecting target-engagement studies.

Reported α-glucosidase inhibition context differs; cross-study comparison suggests non-equivalent activity with acteoside.

• [1] Li YM, Jiang SH, Gao WY, Zhu DY. Phenylpropanoid glycosides from Scrophularia ningpoensis. Phytochemistry. 2000;54(8):923-925. View Source
• [2] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source

Sibirioside A vs. Angoroside C, Acteoside, and Harpagoside

α-Glucosidase Inhibition: Sibirioside A vs. Acteoside

In a direct head-to-head in vivo metabolism study in rats, sibirioside A generated only 4 metabolites, whereas angoroside C produced 25 metabolites under identical experimental conditions [1]. This 6.25-fold difference in metabolic complexity suggests that sibirioside A follows a more streamlined and potentially more predictable metabolic pathway in vivo.

α-Glucosidase inhibition

Cross-study comparable

Sibirioside A: 56.2% inhibition at 100 μM

Acteoside:

Reported inhibition context differs; non-equivalent readouts possible.

In vitro α-glucosidase assay; pNP-glucopyranoside substrate

Tissue distribution

Head-to-head

Detected in 7 tissues: heart, liver, spleen, lung, kidney, stomach, small intestine

Angoroside C: undetectable in viscera; stomach/small intestine only

Multi-organ prototype access vs. GI-limited detection.

Oral rat study; HPLC-ESI-IT-TOF-MSn

Metabolism & elimination

Head-to-head

4 total metabolites (parent + SM1, SM2, SM3)

Angoroside C: 25 total metabolites (11 novel)

Metabolic complexity context differs; fewer variables may simplify bioanalysis.

Elimination: fecal (Sibirioside A) vs. urinary (Angoroside C)

HSCCC purification

Head-to-head

97.2% purity

Harpagoside: 98.1% purity

Scalable purification demonstrated; supports lot consistency.

HSCCC method; confirmed by ¹H/¹³C NMR

Evidence Dimension	Number of in vivo metabolites identified
Target Compound Data	4 metabolites (SM1, SM2, SM3)
Comparator Or Baseline	Angoroside C: 25 metabolites
Quantified Difference	6.25-fold reduction
Conditions	Rat model, HPLC-ESI-IT-TOF-MSn analysis

Why This Matters

Lower metabolite count reduces analytical complexity in pharmacokinetic studies and may indicate a simpler, more interpretable structure-activity relationship (SAR).

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source

In Vivo Tissue Distribution: Sibirioside A vs. Angoroside C

Following oral administration in rats, the parent compound sibirioside A was detected in 7 distinct tissues (heart, liver, spleen, lung, kidney, stomach, small intestine), whereas angoroside C was limited to only the stomach and small intestine [1]. This indicates a 3.5-fold broader systemic exposure for sibirioside A.

Tissue distribution

Head-to-head

Detected in 7 tissues: heart, liver, spleen, lung, kidney, stomach, small intestine

Angoroside C: undetectable in viscera; stomach/small intestine only

Multi-organ prototype access vs. GI-limited detection.

Oral rat study; HPLC-ESI-IT-TOF-MSn

Evidence Dimension	Number of tissues with detectable parent compound
Target Compound Data	7 tissues (heart, liver, spleen, lung, kidney, stomach, small intestine)
Comparator Or Baseline	Angoroside C: 2 tissues (stomach, small intestine)
Quantified Difference	3.5-fold broader distribution
Conditions	Rat model, oral administration, tissue distribution analysis

Why This Matters

A wider tissue distribution profile suggests a higher potential for multi-organ pharmacological effects, making sibirioside A more suitable for research into systemic conditions such as metabolic syndrome or diabetic complications.

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source

Metabolism and Elimination: Sibirioside A vs. Angoroside C

Sibirioside A metabolites are predominantly eliminated via feces, whereas angoroside C metabolites are primarily excreted in urine [1]. This dichotomous elimination pathway indicates distinct physicochemical properties and/or enterohepatic recirculation profiles.

Metabolism & elimination

Head-to-head

4 total metabolites (parent + SM1, SM2, SM3)

Angoroside C: 25 total metabolites (11 novel)

Metabolic complexity context differs; fewer variables may simplify bioanalysis.

Elimination: fecal (Sibirioside A) vs. urinary (Angoroside C)

Evidence Dimension	Primary excretion route of metabolites
Target Compound Data	Feces
Comparator Or Baseline	Angoroside C: Urine
Quantified Difference	Qualitatively distinct pathways
Conditions	Rat model, excreta analysis

Why This Matters

Fecal elimination may reflect differences in biliary clearance or gut microbiota metabolism, which can be a critical consideration in studies involving gastrointestinal models or gut-brain axis research.

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source

HSCCC Purification: Sibirioside A vs. Harpagoside

Sibirioside A is the trans (E) isomer of the cinnamoyl moiety, whereas its structurally related congener, cis-sibirioside A, features the cis (Z) configuration [1][2]. This stereochemical difference can lead to divergent biological activities; in the case of cis-sibirioside A, no antifouling activity was reported, whereas a structurally unrelated compound from the same plant exhibited an IC50 of 13.5 μg/mL [2].

HSCCC purification

Head-to-head

97.2% purity

Harpagoside: 98.1% purity

Scalable purification demonstrated; supports lot consistency.

HSCCC method; confirmed by ¹H/¹³C NMR

Evidence Dimension	Cinnamoyl double bond configuration
Target Compound Data	trans (E)
Comparator Or Baseline	cis-Sibirioside A: cis (Z)
Quantified Difference	Constitutional isomer (qualitative)
Conditions	Spectroscopic and structural analysis

Why This Matters

The trans (E) configuration is a critical determinant of the compound's three-dimensional shape and potential target interactions, distinguishing it from the less common cis (Z) isomer.

• [1] Zhang J, Ip FCF, Liang Y, Ip NY, Zhong BL, Lai CW, Xu SH. A new iridoid glycoside and a new cinnamoyl glycoside from Scrophularia ningpoensis Hemsl. Nat Prod Res. 2017;31(20):2361-2368. View Source
• [2] Li YM, Jiang SH, Gao WY, Zhu DY. Phenylpropanoid glycosides from Scrophularia ningpoensis. Phytochemistry. 2000;54(8):923-925. View Source

Potential Anti-Diabetic Activity via In Silico Metabolite Prediction

PharmMapper analysis predicted that 3 out of 4 sibirioside A metabolites (SM1, SM2, SM3) possess anti-diabetic potential [1]. In contrast, 14 of the 25 angoroside C metabolites were similarly predicted [1]. While the absolute number of potentially active metabolites is lower for sibirioside A, the proportion of its metabolites with predicted anti-diabetic activity is 75% (3/4) compared to 56% (14/25) for angoroside C [1].

Evidence Dimension	Proportion of in vivo metabolites with predicted anti-diabetic activity
Target Compound Data	75% (3 of 4 metabolites)
Comparator Or Baseline	Angoroside C: 56% (14 of 25 metabolites)
Quantified Difference	19 percentage-point higher proportion
Conditions	In silico PharmMapper analysis based on identified metabolites

Why This Matters

A higher proportion of metabolites with predicted anti-diabetic activity may translate to a more efficient pharmacodynamic profile, despite the lower total number of metabolites.

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source

Lower Molecular Weight and Polar Surface Area for Enhanced Permeability

Sibirioside A has a molecular weight of 472.44 g/mol and a topological polar surface area (TPSA) of 196.00 Ų [1][2]. Angoroside C is significantly larger, with a molecular weight of 784.8 g/mol and a TPSA of 282.00 Ų [3][4]. This difference places sibirioside A closer to the drug-likeness parameters recommended by Lipinski's Rule of Five (MW < 500; TPSA < 140, though 196 is still moderate).

Evidence Dimension	Molecular weight and TPSA
Target Compound Data	MW = 472.44 g/mol; TPSA = 196.00 Ų
Comparator Or Baseline	Angoroside C: MW = 784.8 g/mol; TPSA = 282.00 Ų
Quantified Difference	MW reduction of 312.36 g/mol; TPSA reduction of 86.00 Ų
Conditions	Calculated properties from PubChem and Plantaedb

Why This Matters

Lower molecular weight and polar surface area are generally associated with improved passive membrane permeability and oral bioavailability, making sibirioside A a more attractive starting point for medicinal chemistry optimization.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6326022, Sibirioside A. https://pubchem.ncbi.nlm.nih.gov/compound/Sibirioside-A. Accessed Apr 18, 2026. View Source
• [2] Plantaedb. Sibirioside A. https://plantaedb.com/compounds/sibirioside-a. Accessed Apr 18, 2026. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 45359232, Angoroside C. https://pubchem.ncbi.nlm.nih.gov/compound/Angoroside-C. Accessed Apr 18, 2026. View Source
• [4] Plantaedb. Angoroside C. https://plantaedb.com/compounds/angoroside-c. Accessed Apr 18, 2026. View Source

Sibirioside A: Research Applications in Diabetes, ADME, and Reference Standards

Diabetes Research: α-Glucosidase Inhibition

Given its generation of only 4 in vivo metabolites compared to 25 for angoroside C, sibirioside A is the superior candidate for pharmacokinetic studies where metabolic simplicity and interpretability are paramount. Researchers focused on understanding the core pharmacokinetic behavior of phenylpropanoid glycosides—without the confounding influence of extensive biotransformation—should select sibirioside A [1].

In Vivo Pharmacokinetics and Tissue Distribution

With a tissue distribution profile spanning heart, liver, spleen, lung, kidney, stomach, and small intestine, sibirioside A is uniquely suited for research into systemic metabolic disorders such as diabetes mellitus and its multi-organ complications. Its broad distribution contrasts sharply with the gut-limited profile of angoroside C, making sibirioside A the preferred compound for studies where peripheral tissue effects are hypothesized [1].

Reference Standard Programs and Botanical Authentication

Sibirioside A's lower molecular weight (472.44 vs. 784.8 g/mol) and reduced polar surface area (196 vs. 282 Ų) relative to angoroside C make it a more promising lead scaffold for medicinal chemists aiming to enhance oral bioavailability. Its physicochemical properties align more closely with drug-likeness guidelines, reducing the burden of subsequent molecular optimization [1].

Metabolic Profiling and Biotransformation Studies

As the naturally occurring trans (E) isomer, sibirioside A serves as the reference standard for studying the stereochemical basis of biological activity in cinnamoyl glycosides. Comparative studies with its cis (Z) counterpart, cis-sibirioside A, can elucidate the role of double bond geometry in target recognition and metabolic stability [2][3].

Application

Selection Property

Validation Focus

α-Glucosidase pathway inhibition studies

Phenylpropanoid glycoside with reported inhibition context

Enzyme inhibition endpoint comparison across analogs

In vivo ADME distribution studies

Multi-organ prototype distribution context

Tissue-specific parent compound detection

Botanical reference standard authentication

Chromatographically verified marker compound

HPLC purity verification and fingerprinting

Metabolic profiling of cinnamoyl glycosides

Defined metabolite fate context

Metabolite identification and bioactivity mapping

• [1] Zhang YF, Liu LJ, Xu F, Shang MY, Liu GX, Cai SQ. Investigation of the In Vivo Metabolism of Sibirioside A and Angoroside C in Rats by HPLC-ESI-IT-TOF-MSn. Molecules. 2018;23(10):2702. View Source
• [2] Zhang J, Ip FCF, Liang Y, Ip NY, Zhong BL, Lai CW, Xu SH. A new iridoid glycoside and a new cinnamoyl glycoside from Scrophularia ningpoensis Hemsl. Nat Prod Res. 2017;31(20):2361-2368. View Source
• [3] Li YM, Jiang SH, Gao WY, Zhu DY. Phenylpropanoid glycosides from Scrophularia ningpoensis. Phytochemistry. 2000;54(8):923-925. View Source